Cas no 26232-97-3 ((+-)-4-p-Tolyl-valeriansaeure)

• Product Name: (+-)-4-p-Tolyl-valeriansaeure
• CAS No: 26232-97-3
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 2040012
• PubChem ID: 42949
• Update Time: 2025-04-21

(+-)-4-p-Tolyl-valeriansaeure Chemical and Physical Properties

Names and Identifiers

• (+-)-4-p-Tolyl-valeriansaeure
• (+-)-4-p-tolyl-valeric acid
• 4-p-Tolyl-valeriansaeure
• 4-p-tolyl-valeric acid
• 4-p-tolylpentanoic acid
• gamma,4-dimethylbenzenebutanoic acid
• gamma-Methyl-gamma-p-tolyl-buttersaeure
• γ,4-dimethylbenzenebutanoic acid
• 59094-71-2
• 4-(p-Tolyl)pentanoic acid
• g,4-Dimethylbenzenebutanoic acid
• DTXSID90974549
• 26232-97-3
• CHEBI:179900
• SCHEMBL13383477
• AKOS004906201
• 11,12,13-Trinor-1,3,5-bisabolatrien-10-oic acid
• Dihydro-a-norcurcumenic acid
• 4-(4-methylphenyl)pentanoic acid

• Inchi： 1S/C12H16O2/c1-9-3-6-11(7-4-9)10(2)5-8-12(13)14/h3-4,6-7,10H,5,8H2,1-2H3,(H,13,14)
• InChI Key： WSXBHPNNXXHZAP-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(C)=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 192.115029749Da
• Monoisotopic Mass: 192.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids